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Compound of Interest |

Compound Name: Fmoc-lle-Cl
CAS No.: 103321-51-3
Cat. No.: B1316148
. J

Handling, Safety, and Operational Protocols for High-Reactivity Peptide Coupling

Executive Summary

Fmoc-L-isoleucine chloride (Fmoc-lle-Cl) is a highly reactive acyl chloride derivative of Fmoc-
protected isoleucine. Unlike its stable parent carboxylic acid (Fmoc-lle-OH), this reagent is
moisture-sensitive, corrosive, and prone to rapid hydrolysis. It is primarily employed in solid-
phase peptide synthesis (SPPS) to overcome difficult couplings where steric hindrance (from
the beta-branching of the isoleucine side chain) renders standard carbodiimide/phosphonium
activation inefficient.

Critical Safety Distinction: Do not confuse this compound with Fmoc-lle-OH. The chloride form
releases hydrogen chloride (HCI) gas upon contact with ambient moisture, necessitating strict
anhydrous handling protocols.

Part 1: Chemical Identity & Reactivity Profile
Chemical Identification
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Parameter Data

) (9H-fluoren-9-yl)methoxycarbonyl-L-isoleucine
Chemical Name _
chloride

94459-70-6 (Verify specific batch; often

CAS Number o
generated in situ)
Formula C21H22CINOs
Molecular Weight 371.86 g/mol
Physical State White to off-white crystalline powder (solid)
N Soluble in DCM, THF, DMF (anhydrous); Reacts
Solubility

violently with water/alcohols

The "Why" of Reactivity (Expert Analysis)

As a Senior Application Scientist, | prioritize the mechanism of hazard. The electrophilicity of
the carbonyl carbon in Fmoc-lle-Cl is significantly elevated compared to active esters (e.g.,
OBt/OAL).

« Utility: This high electrophilicity drives the reaction with sterically hindered amines (like N-
methylated amino acids) where other reagents fail.

e Hazard: The same driving force causes non-selective reaction with nucleophiles. Contact
with water (atmospheric humidity) triggers immediate hydrolysis, regenerating the parent
acid and releasing corrosive HCI fumes.

Part 2: Comprehensive Hazard Assessment
GHS Classification (Derived from Acyl Chloride Class)

Note: Commercial SDS availability for specific amino acid chlorides is rare; these classifications
are based on the functional group properties.
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage.[1]

H318: Causes serious eye

Serious Eye Damage 1
damage.[1]

H335: May cause respiratory

Specific Target Organ Toxicity SE3 o )
irritation (due to HCI evolution).

EUHO014: Reacts violently with

Reactivity -
water.

The Hydrolysis Danger Cycle

The following diagram illustrates the divergent pathways of Fmoc-lle-Cl: the productive
coupling (top) versus the destructive hydrolysis (bottom) that poses the primary safety risk.
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Figure 1: Reactivity pathways of Fmoc-lle-Cl. Note the generation of corrosive HCI gas upon

contact with moisture.

Part 3: Engineering Controls & PPE
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Engineering Controls

e Primary Containment: All weighing and transfer operations must occur inside a Chemical
Fume Hood with a face velocity of >100 fpm.

 Inert Atmosphere: For storage and synthesis, use a Schlenk line (Argon/Nitrogen) or a
Glovebox. The reagent degrades rapidly in air.

o Humidity Control: Ambient humidity >40% significantly increases the risk of degradation and
HCI fuming.

Personal Protective Equipment (PPE)

» Respiratory: If working outside a hood (not recommended) or in spill cleanup, use a full-face
respirator with Acid Gas (E) and Particulate (P100) cartridges.

e Hand Protection: Double-gloving is mandatory.
o Inner: Nitrile (4 mil).
o Quter: Nitrile (8 mil) or Neoprene. Note: Thin latex is permeable to acid chlorides.

o Eye/Face: Chemical splash goggles + Face shield. Standard safety glasses are insufficient

against corrosive fumes.

Part 4: Operational Protocols
Storage and Stability

e Temperature: Store at -20°C.

o Container: Tightly sealed glass vial with a PTFE-lined cap, stored inside a secondary
desiccator containing active desiccant (e.g., P20s or Silica Gel).

e Visual Check: If the powder appears "clumpy" or emits white smoke (HCI mist) upon
opening, the reagent has hydrolyzed and should be discarded.

Synthesis/Handling Workflow (Self-Validating Protocol)
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This protocol ensures integrity. If the solution turns cloudy immediately upon dissolution in
anhydrous solvent, your solvent is wet (Validation Check).

Preparation:

o Dry all glassware in an oven (>120°C) for 2 hours.

o Purge the reaction vessel with dry Nitrogen/Argon.

Solvent Choice:

o Use anhydrous DCM (Dichloromethane) or dry CHCIs (Chloroform).

o Avoid DMF if possible for long storage, as acid chlorides can react slowly with DMF to
form Vilsmeier-type adducts.

Base Scavenger:

o Always add a non-nucleophilic base (e.g., DIEA or 2,4,6-Collidine) to the reaction mixture
before adding the acid chloride. This neutralizes the HCI generated during coupling.

Dissolution (The "Smoke Test"):
o Weigh Fmoc-Ille-Cl quickly.

o Dissolve in DCM. The solution should be clear. Turbidity indicates hydrolysis (formation of
insoluble Fmoc-Ille-OH).

Safe Waste Disposal

NEVER discard Fmoc-Ille-Cl directly into an aqueous waste stream or trash bin. It may react
violently with moisture in the waste container.

Quenching Protocol:
 Dilute the excess reagent in DCM.

¢ Place the flask in an ice bath.
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o Slowly add Methanol (MeOH) dropwise.

o Chemistry:

o This converts the reactive chloride to a stable methyl ester.
o Add a base (Sodium Bicarbonate solution) to neutralize the acid.

e Dispose of as halogenated organic waste.

Part 5: Emergency Response

Incident Immediate Action

Move to fresh air immediately. If breathing is
Inhalation difficult, administer oxygen.[2] Seek medical

attention (risk of pulmonary edema).

Brush off dry powder before rinsing. Flush with
Skin Contact copious water for 15 minutes. Do not use

neutralizing agents on skin.

Rinse cautiously with water for >15 minutes.[2]
Eye Contact Remove contact lenses.[1] Urgent medical

evaluation required.

Spill (Solid) Do not sweep (generates dust). Cover with dry
ill (Soli
P lime or soda ash. Scoop into a dry container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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